Cas no 3391-80-8 (3β-(β-D-Glucopyranosyloxy)olean-12-en-28-oic acid)

3β-(β-D-Glucopyranosyloxy)olean-12-en-28-oic acid Properties

Names and Identifiers

• (3beta,5xi,18alpha)-3-(beta-D-glucopyranosyloxy)olean-12-en-28-oic acid
• 3β-(β-D-Glucopyranosyloxy)olean-12-en-28-oic acid
• Anchusoside-1a
• Oleanolic acid 3-glucoside
• Oleanolic acid glucoside
• Oleanoyl β-D-glucoside
• Vitalboside A
• Olean-12-en-28-oic acid, 3-beta-(beta-D-glucopyranosyloxy)-
• DTXSID40955500
• Oleanolic acid 3-O-glucoside
• Hederoside A2
• 3391-80-8
• beta1-Fatsin
• 3-(hexopyranosyloxy)olean-12-en-28-oic acid
• (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-10-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• CHEBI:182952
• CHEMBL2047219
• C22130
• BDBM50235147
• SCHEMBL3003182
• +Expand

• InChIKey： ZNFRITHWVZXJRK-SZUUDGAKSA-N
• Inchi： 1S/C36H58O8/c1-31(2)14-16-36(30(41)42)17-15-34(6)20(21(36)18-31)8-9-24-33(5)12-11-25(32(3,4)23(33)10-13-35(24,34)7)44-29-28(40)27(39)26(38)22(19-37)43-29/h8,21-29,37-40H,9-19H2,1-7H3,(H,41,42)/t21-,22-,23?,24-,25+,26-,27+,28-,29+,33+,34-,35-,36+/m1/s1
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1CC[C@@]2(C)C(CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CCC(C)(C)C[C@@H]5C4=CC[C@@H]32)C1(C)C

Computed Properties

• Exact Mass: 618.413
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 618.413
• Heavy Atom Count: 44
• Complexity: 1180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 137A^2

Experimental Properties

• Refractive Index: 1.585
• Boiling Point: 723.2°C at 760 mmHg
• Flash Point: 218.8°C
• Density: 1.23